Cas no 1785616-20-7 (2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol)

• Product Name: 2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol
• CAS No: 1785616-20-7
• MF: C₉H₉ClF₃NO
• MW: 239.62207198143
• CID: 5841567
• PubChem ID: 84701505
• Update Time: 2025-05-21

2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol Chemical and Physical Properties

Names and Identifiers

• 2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol
• Benzeneethanol, β-amino-2-chloro-6-(trifluoromethyl)-
• 2-Amino-2-(2-chloro-6-(trifluoromethyl)phenyl)ethan-1-ol
• 1785616-20-7
• EN300-2007238

• Inchi： 1S/C9H9ClF3NO/c10-6-3-1-2-5(9(11,12)13)8(6)7(14)4-15/h1-3,7,15H,4,14H2
• InChI Key： WOIQGEFPHYMZMY-UHFFFAOYSA-N
• SMILES： C(C1C(=CC=CC=1C(F)(F)F)Cl)(N)CO

Computed Properties

• Exact Mass: 239.0324761g/mol
• Monoisotopic Mass: 239.0324761g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 212
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.6
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 1.412±0.06 g/cm3(Predicted)
• Boiling Point: 303.1±37.0 °C(Predicted)
• pka: 12.21±0.10(Predicted)

Additional information on 2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol

Comprehensive Introduction to 2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol (CAS No. 1785616-20-7)

2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol (CAS No. 1785616-20-7) is a specialized organic compound that has garnered significant attention in pharmaceutical and agrochemical research due to its unique structural features. The molecule combines an aminoethanol backbone with a chloro-trifluoromethylphenyl moiety, making it a versatile intermediate for synthesizing bioactive molecules. Researchers are particularly interested in its potential applications in drug discovery and crop protection, aligning with current trends in precision medicine and sustainable agriculture.

The compound’s CAS number 1785616-20-7 serves as a critical identifier in chemical databases, ensuring accurate tracking in patent literature and regulatory submissions. Its structure features a chiral center, which is pivotal for enantioselective synthesis—a hot topic in green chemistry and catalysis. Recent studies highlight its role in optimizing kinase inhibitors, a class of therapeutics dominating oncology research. This aligns with frequent search queries like "novel kinase inhibitor scaffolds" or "trifluoromethylphenyl derivatives in drug design", reflecting industry demand for innovative building blocks.

From a synthetic perspective, 2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol exemplifies the growing importance of fluorinated compounds in modern chemistry. The trifluoromethyl group enhances metabolic stability and lipophilicity, addressing challenges in bioavailability—a recurring theme in pharmaceutical forums. Its chloro-substituted aromatic ring further enables diverse functionalization, catering to structure-activity relationship (SAR) studies. Such properties resonate with trending searches like "fluorine in medicinal chemistry" or "SAR optimization strategies".

In agrochemical contexts, this compound’s halogenated aromatic system mirrors the design logic of advanced pesticides and herbicides. With increasing global focus on food security, researchers explore its derivatives for pest resistance management—a topic frequently queried as "next-gen agrochemical intermediates". Regulatory agencies emphasize environmental safety, making the compound’s degradation profile another key discussion point.

Analytical characterization of CAS 1785616-20-7 typically involves HPLC, NMR, and mass spectrometry, techniques central to quality control debates. The rise of AI-assisted retrosynthesis tools has also spurred interest in its synthetic pathways, evident from search terms like "machine learning in organic synthesis". Furthermore, its hydrogen-bonding capacity makes it relevant to crystal engineering studies, bridging materials science and chemistry.

To conclude, 2-amino-2-[2-chloro-6-(trifluoromethyl)phenyl]ethan-1-ol represents a multifaceted tool for innovators addressing global health and agricultural challenges. Its intersection with high-value research areas ensures sustained relevance in both academic and industrial settings, while its structural modularity invites continuous exploration—answering the persistent question: "How can functionalized aromatics advance molecular discovery?"